Cas no 1375274-32-0 (3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 1375274-32-0
• MF: C₁₇H₁₃N₅OS
• MW: 335.383021116257
• CID: 5895048
• PubChem ID: 34426755
• Update Time: 2025-05-24

3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-[1-(phenylmethyl)-1H-pyrazol-4-yl]-N-2-thiazolyl-
• 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide
• 1375274-32-0
• EN300-26606711
• Z114893878

• Inchi： 1S/C17H13N5OS/c18-9-15(16(23)21-17-19-6-7-24-17)8-14-10-20-22(12-14)11-13-4-2-1-3-5-13/h1-8,10,12H,11H2,(H,19,21,23)
• InChI Key： FZJNGPMLGFMJLR-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C(C#N)=CC1=CN(CC2=CC=CC=C2)N=C1

Computed Properties

• Exact Mass: 335.08408123g/mol
• Monoisotopic Mass: 335.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112Ų

Additional information on 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide

Recent Advances in the Study of 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS: 1375274-32-0)

The compound 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS: 1375274-32-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazole-thiazole hybrid structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, including microwave-assisted synthesis and flow chemistry, have been employed to achieve higher efficiency and scalability. These efforts have resulted in the development of more robust synthetic routes, which are critical for further pharmacological evaluation and potential industrial-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases. Specifically, it has shown potent activity against protein kinase B (Akt) and mitogen-activated protein kinase (MAPK), both of which are key signaling molecules in cell proliferation and survival pathways. These findings suggest that 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide could serve as a lead compound for the development of novel kinase inhibitors.

Further mechanistic studies have revealed that the compound's activity is mediated through its interaction with the ATP-binding site of target kinases, as confirmed by X-ray crystallography and molecular docking simulations. The cyano and thiazole moieties play a crucial role in forming hydrogen bonds and hydrophobic interactions with key residues in the kinase active site, thereby stabilizing the inhibitor-enzyme complex. These insights have guided the design of derivatives with enhanced binding affinity and selectivity.

In vivo evaluations have also been conducted to assess the compound's pharmacokinetic and pharmacodynamic properties. Results indicate that 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide exhibits favorable oral bioavailability and tissue distribution, with minimal off-target effects. However, challenges such as metabolic stability and potential toxicity in long-term use remain to be addressed. Ongoing studies are exploring structural modifications to improve these aspects while maintaining the compound's therapeutic efficacy.

The potential therapeutic applications of this compound extend beyond oncology. Recent investigations have explored its utility in treating neurodegenerative diseases, where dysregulated kinase activity is a known pathological feature. Preclinical models of Alzheimer's and Parkinson's diseases have shown that the compound can attenuate neuroinflammation and neuronal apoptosis, highlighting its multifunctional potential. These findings open new avenues for repurposing the molecule in diverse therapeutic areas.

In conclusion, 3-(1-benzyl-1H-pyrazol-4-yl)-2-cyano-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS: 1375274-32-0) represents a promising scaffold for drug development, with demonstrated activity against multiple kinase targets and potential applications in various diseases. Continued research efforts are warranted to optimize its pharmacological profile and advance it through clinical development. The integration of computational and experimental approaches will be key to unlocking its full therapeutic potential.